Cas no 62369-04-4 (Cyclooctanone, 2-(2-oxo-2-phenylethyl)-)

• Product Name: Cyclooctanone, 2-(2-oxo-2-phenylethyl)-
• CAS No: 62369-04-4
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 447679
• PubChem ID: 13888282
• Update Time: 2025-04-19

Cyclooctanone, 2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclooctanone, 2-(2-oxo-2-phenylethyl)-
• 2-phenacylcyclooctan-1-one
• DTXSID50551895
• 2-(2-Oxo-2-phenylethyl)cyclooctan-1-one
• SCHEMBL11863329
• 62369-04-4

• Inchi： 1S/C16H20O2/c17-15-11-7-2-1-4-10-14(15)12-16(18)13-8-5-3-6-9-13/h3,5-6,8-9,14H,1-2,4,7,10-12H2
• InChI Key： HCEPJMBEGDIBPY-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCC1CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.1464
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14